Cas no 643094-08-0 (4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester)

• Product name: 4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester
• CAS No: 643094-08-0
• MF: C₁₈H₂₁BO₄
• MW: 312.16794
• MDL: MFCD17015822
• CID: 836000
• PubChem ID: 22171326

4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoate
• 1-Naphthalenecarboxylic acid, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• 4-(METHOXYCARBONYL)NAPHTHALENE-1-BORONIC ACID,PINACOL ESTER
• MWKGABJHBKAZOW-UHFFFAOYSA-N
• AKOS022184128
• METHYL 4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)NAPHTHALENE-1-CARBOXYLATE
• 643094-08-0
• DTXSID80623190
• AT25678
• SCHEMBL4468388
• EN300-7370185
• Z3241267687
• 4-(METHOXYCARBONYL)NAPHTHALENE-1-BORONIC ACID, PINACOL ESTER
• CS-0138245
• 4-(Methoxycarbonyl)naphthalene-1-boronic acid pinacol ester
• methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carboxylate
• DB-087643
• SY286369
• Methyl4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoate
• BS-28987
• MFCD17015822
• 4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester

• MDL： MFCD17015822
• Inchi： InChI=1S/C18H21BO4/c1-17(2)18(3,4)23-19(22-17)15-11-10-14(16(20)21-5)12-8-6-7-9-13(12)15/h6-11H,1-5H3
• InChI Key： MWKGABJHBKAZOW-UHFFFAOYSA-N
• SMILES： B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C3=CC=CC=C23)C(=O)OC

Computed Properties

• Exact Mass: 312.15300
• Monoisotopic Mass: 312.1532893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 2.92560

4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester Security Information

4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives